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tryptophan Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N-Dimethyl-L-tryptophan Hydrochloride is a derivative of the essential amino acid L-

tryptophan, characterized by the presence of two methyl groups on the alpha-amino group.

This modification alters its chemical properties and may confer unique biological activities. This

technical guide provides a comprehensive overview of the known physical and chemical

properties, along with detailed experimental protocols for the synthesis, purification, and

analysis of this compound. The information presented herein is intended to serve as a valuable

resource for researchers and professionals engaged in the fields of medicinal chemistry,

pharmacology, and drug development.

Physical and Chemical Properties
The physical and chemical properties of N,N-Dimethyl-L-tryptophan Hydrochloride are

summarized in the table below. While a specific experimentally determined melting point is not

readily available in the cited literature, the melting point of the related compound, DL-

Tryptophan, is provided for reference.
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Property Value Source(s)

Molecular Formula C₁₃H₁₇ClN₂O₂ [1][2]

Molecular Weight 268.74 g/mol [1][2]

CAS Number 2253893-37-5 [2][3]

Appearance Solid (Formulation) [2]

Solubility Soluble in DMSO and Water [2]

Purity ≥95% (Commercially available) [2]

Stability ≥ 4 years when stored at -20°C [2]

Melting Point
Not available. (DL-Tryptophan:

289-290 °C, dec.)
[4]

XLogP3 -0.1 [5]

Spectral Data
Detailed spectral data for N,N-Dimethyl-L-tryptophan Hydrochloride are not widely

published. However, a commercial supplier, Cayman Chemical, indicates the availability of a

Gas Chromatography-Mass Spectrometry (GC-MS) analysis in PDF format.[2] Researchers

requiring this data are encouraged to contact the supplier directly. For reference, the

characteristic spectral features of the parent molecule, L-tryptophan, and its derivatives can be

found in various spectroscopic databases.

Experimental Protocols
The following sections outline general methodologies for the synthesis, purification, and

analysis of N,N-Dimethyl-L-tryptophan Hydrochloride, based on established procedures for

similar compounds.

Synthesis of N,N-Dimethyl-L-tryptophan
A common route for the synthesis of N,N-dimethylated amino acids involves the reductive

amination of the parent amino acid. A general protocol is described below.
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Materials:

L-tryptophan

Formaldehyde (37% aqueous solution)

Palladium on carbon (Pd/C, 10%)

Hydrogen gas

Methanol

Hydrochloric acid (HCl)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve L-tryptophan in methanol.

Reductive Amination: Add formaldehyde to the solution, followed by the palladium on carbon

catalyst.

Hydrogenation: Subject the reaction mixture to a hydrogen atmosphere (using a balloon or a

hydrogenation apparatus) and stir vigorously at room temperature.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the

starting material is consumed.

Work-up: Upon completion, filter the reaction mixture through a pad of Celite to remove the

catalyst.

Purification: Concentrate the filtrate under reduced pressure to obtain the crude N,N-

Dimethyl-L-tryptophan. Further purification can be achieved by recrystallization or column

chromatography.[6]

Salt Formation: To obtain the hydrochloride salt, dissolve the purified free base in a suitable

solvent (e.g., diethyl ether) and bubble hydrogen chloride gas through the solution, or add a

solution of HCl in a compatible solvent, until precipitation is complete. Collect the precipitate

by filtration and dry under vacuum.
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Diagram of Synthetic Workflow:
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Caption: General workflow for the synthesis of N,N-Dimethyl-L-tryptophan Hydrochloride.

Purification by Recrystallization
Procedure:

Dissolve the crude N,N-Dimethyl-L-tryptophan Hydrochloride in a minimal amount of a

suitable hot solvent or solvent mixture (e.g., water-acetic acid mixtures have been used for

tryptophan purification).[6]

If necessary, treat the hot solution with activated carbon to remove colored impurities and

filter while hot.

Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to

induce crystallization.

Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry

under vacuum.[6]

Analytical Methods: High-Performance Liquid
Chromatography (HPLC)
A general HPLC method for the analysis of tryptophan and its impurities can be adapted for

N,N-Dimethyl-L-tryptophan Hydrochloride.[7]

Instrumentation:
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HPLC system with a UV detector

C18 analytical column (e.g., Ultrasphere, 5 µm, 250 mm × 4.6 mm i.d.)

Mobile Phase:

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

Mobile Phase B: 0.1% TFA in acetonitrile/water (80/20, v/v)

Gradient Elution:

0–2 min: 5% B

2–37 min: 5% to 65% B

37–42 min: 65% to 100% B

42–47 min: 100% B

47–50 min: 100% to 5% B

50–60 min: 5% B (re-equilibration)

Detection:

UV at 220 nm and 280 nm

Flow Rate:

1.0 mL/min

Injection Volume:

20 µL

Diagram of Analytical Workflow:
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Sample Preparation

HPLC Analysis

Data Analysis

N,N-Dimethyl-L-tryptophan HCl Sample
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Caption: A typical workflow for the HPLC analysis of N,N-Dimethyl-L-tryptophan HCl.
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Biological Activity and Signaling Pathways
As of the date of this guide, there is limited specific information available in the scientific

literature regarding the biological activity and associated signaling pathways of N,N-Dimethyl-
L-tryptophan Hydrochloride.

L-tryptophan itself is an essential amino acid and a precursor for the biosynthesis of several

important molecules, including the neurotransmitter serotonin and the hormone melatonin.[8][9]

The metabolism of tryptophan also leads to the production of kynurenine and other metabolites

that are involved in immune response and neurotransmission.[10]

The N,N-dimethylation of L-tryptophan may alter its interaction with biological targets. For

instance, N,N-dimethyltryptamine (DMT), a structurally related compound, is a potent

psychedelic that acts as an agonist at serotonin receptors.[11] It is plausible that N,N-Dimethyl-

L-tryptophan could interact with pathways related to tryptophan metabolism or serotonergic

signaling. However, without specific studies, its biological role remains speculative.

Given that tryptophan metabolites have been shown to modulate the Wnt signaling pathway,

this could be a potential area of investigation for N,N-Dimethyl-L-tryptophan.

Potential Tryptophan Metabolic Pathways:

Caption: Major metabolic pathways of L-tryptophan.

Conclusion
N,N-Dimethyl-L-tryptophan Hydrochloride is a compound of interest for which detailed

characterization and biological evaluation are still emerging. This guide provides a foundational

understanding of its physicochemical properties and outlines robust experimental protocols for

its synthesis and analysis based on established chemical principles. Further research is

warranted to elucidate its specific biological functions and potential therapeutic applications.

Researchers are encouraged to utilize the methodologies presented here as a starting point for

their investigations into this intriguing molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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